Cas no 2168781-54-0 (7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane)

• Product Name: 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• CAS No: 2168781-54-0
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 6264173
• PubChem ID: 165862488
• Update Time: 2025-07-08

7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• EN300-1280449
• 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane
• 2168781-54-0

• Inchi： 1S/C11H19F2NO/c1-10(2)4-5-11(7-10)14-6-3-8(15-11)9(12)13/h8-9,14H,3-7H2,1-2H3
• InChI Key： HKOWFXOIBXAMNS-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2(CCC(C)(C)C2)O1)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane

Introduction to 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane (CAS No. 2168781-54-0)

7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane, with the CAS number 2168781-54-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of a difluoromethyl group and a spirocyclic framework makes it an intriguing candidate for various pharmaceutical and chemical research endeavors.

The chemical structure of 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane is characterized by a spirocyclic core with a six-membered ring fused to a five-membered ring, featuring an oxygen atom and a nitrogen atom as heteroatoms. The difluoromethyl group attached to the nitrogen atom imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. This structural feature has been shown to enhance the potency and selectivity of various bioactive molecules, making it an attractive scaffold for drug discovery.

Recent studies have highlighted the potential of 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp). This finding has significant implications for the development of broad-spectrum antiviral agents, particularly in light of the ongoing global health challenges posed by viral infections.

In addition to its antiviral properties, 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism underlying this anticancer activity is thought to involve modulation of cell cycle progression and induction of apoptosis through activation of pro-apoptotic pathways. These findings suggest that 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial for its potential use as an oral therapeutic agent. Furthermore, its low toxicity profile in animal models suggests that it may have a favorable safety margin, making it suitable for clinical development.

The synthesis of 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane has been optimized using modern synthetic methods, ensuring high yields and purity levels. Key steps in the synthetic route include the formation of the spirocyclic core through intramolecular cyclization reactions and the introduction of the difluoromethyl group via selective fluorination reactions. These synthetic strategies not only facilitate large-scale production but also allow for the preparation of structurally related analogs for further optimization studies.

In conclusion, 7-(difluoromethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane (CAS No. 2168781-54-0) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its unique structural features and potential therapeutic applications make it an exciting target for further research and development in medicinal chemistry and drug discovery. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical applications.